Prl-8-53

• IUPAC Name: methyl 3-[2-[benzyl(methyl)amino]ethyl]benzoate
• InChI: InChI=1S/C18H21NO2/c1-19(14-16-7-4-3-5-8-16)12-11-15-9-6-10-17(13-15)18(20)21-2/h3-10,13H,11-12,14H2,1-2H3
• InChI Key: IGJQEMHBYKNIQR-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC(=CC=C1)C(=O)OC)CC2=CC=CC=C2
• Molecular Formula: C18H21NO2
• DSSTOX Substance ID: DTXSID701045345
• Molecular Weight: 283.4 g/mol
• CAS No.: 51352-88-6

Description

Nikolaus Hansl at Creighton University . It is known for its potential to enhance memory and cognitive functions, making it a subject of interest in the field of cognitive enhancement .

Scientific Research Applications

Chemistry: Used as a research tool to study the effects of nootropic compounds on chemical reactions and molecular interactions.

Biology: Investigated for its effects on neurotransmitter systems and cognitive functions in animal models.

Medicine: Explored for its potential to enhance memory and cognitive functions in humans, particularly in the context of age-related cognitive decline.

Industry: Utilized in the development of cognitive enhancement supplements and research chemicals.

Mechanism of Action

Target of Action

• PRL-8-53 is a synthetic nootropic compound that was first synthesized by medical chemistry professor Nikolaus Hansl in the 1970s . However, its exact primary targets remain unknown.

Mode of Action

• This compound displays possible cholinergic properties and potentiates dopamine while partially inhibiting serotonin .
• It reverses the catatonic and ptotic effects of reserpine .

Pharmacokinetics

• The drug appears relatively non-toxic, with a high therapeutic index .

Result of Action

• This compound’s action leads to improved recollection, especially in poorer performers, without significant side effects .

Safety and Hazards

PRL-8-53 is relatively non-toxic, with an oral LD50 in mice of 860 mg/kg, giving the drug a high therapeutic index. Doses above 8 mg/kg have brief hypotensive effects in canines. High doses depress motor activity in the rat and mouse, with the ED50 for a 50% reduction in motor activity of mice at 160 mg/kg.

Biochemical Analysis

Biochemical Properties

Methyl 3-[2-[benzyl(methyl)amino]ethyl]benzoate plays a role in biochemical reactions primarily through its interaction with neurotransmitter systems. It is believed to potentiate dopamine while partially inhibiting serotonin . This compound does not exhibit stimulant properties at doses up to 200 mg/kg and does not potentiate the effects of dextroamphetamine in rats . Additionally, it displays possible cholinergic properties, which may contribute to its cognitive-enhancing effects . The exact enzymes and proteins it interacts with remain unclear, but its influence on neurotransmitter systems suggests interactions with dopamine and serotonin receptors.

Cellular Effects

Methyl 3-[2-[benzyl(methyl)amino]ethyl]benzoate has been shown to influence various cellular processes, particularly those related to cognitive function. In animal studies, it has been observed to improve avoidance learning, indicating its potential impact on memory and learning pathways .

Molecular Mechanism

The molecular mechanism of action of Methyl 3-[2-[benzyl(methyl)amino]ethyl]benzoate involves its interaction with neurotransmitter systems. It is believed to potentiate dopamine, which plays a crucial role in cognitive functions such as memory and learning . Additionally, it partially inhibits serotonin, which may contribute to its cognitive-enhancing effects . The compound’s cholinergic properties suggest it may also interact with acetylcholine receptors, further influencing cognitive processes

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of Methyl 3-[2-[benzyl(methyl)amino]ethyl]benzoate have been observed to vary over time. In a human study, participants who took a single dose of the compound showed improved memory retention immediately after supplementation, with effects lasting up to four days . The compound’s stability and degradation over time have not been extensively studied, but its cognitive-enhancing effects appear to be transient and dose-dependent .

Dosage Effects in Animal Models

The effects of Methyl 3-[2-[benzyl(methyl)amino]ethyl]benzoate vary with different dosages in animal models. At doses up to 200 mg/kg, the compound does not exhibit stimulant properties . High doses can depress motor activity in rats and mice, with an ED50 for a 50% reduction in motor activity at 160 mg/kg . Doses above 8 mg/kg have brief hypotensive effects in canines . These findings suggest that while the compound may enhance cognitive function at lower doses, higher doses may lead to adverse effects.

Metabolic Pathways

Its interaction with neurotransmitter systems suggests it may influence metabolic flux and metabolite levels related to dopamine and serotonin

Transport and Distribution

The transport and distribution of Methyl 3-[2-[benzyl(methyl)amino]ethyl]benzoate within cells and tissues have not been extensively studied. Given its interaction with neurotransmitter systems, it is likely that the compound crosses the blood-brain barrier to exert its cognitive-enhancing effects . The specific transporters or binding proteins involved in its distribution remain to be identified.

Subcellular Localization

Its potential interactions with neurotransmitter receptors suggest it may localize to synaptic regions within neurons

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of PRL-8-53 involves the reaction of benzoic acid with phenylmethylamine to form the intermediate compound, which is then further reacted with methyl iodide to produce the final product . The reaction conditions typically involve the use of organic solvents and controlled temperatures to ensure the desired yield and purity.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure consistency and efficiency. The final product is purified using techniques such as recrystallization and chromatography to achieve the required purity standards .

Chemical Reactions Analysis

Types of Reactions: PRL-8-53 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert this compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where functional groups are replaced with other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens and alkylating agents are commonly used.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce various substituted analogs .

Comparison with Similar Compounds

PRL-8-53 is often compared with other nootropic compounds such as:

Modafinil: Known for its wakefulness-promoting effects, modafinil is widely used for cognitive enhancement but has a different mechanism of action compared to this compound.

Piracetam: Another popular nootropic, piracetam is known for its cognitive-enhancing properties but works through different pathways.

Aniracetam: Similar to piracetam, aniracetam is used for cognitive enhancement but has additional anxiolytic effects.

Uniqueness of this compound: this compound stands out due to its specific effects on memory enhancement and its unique interaction with multiple neurotransmitter systems. Its potential for short-term memory improvement and learning retention makes it a promising candidate for further research .